![molecular formula C15H24N2O2 B3851510 2-ethoxy-6-[(4-ethyl-1-piperazinyl)methyl]phenol](/img/structure/B3851510.png)
2-ethoxy-6-[(4-ethyl-1-piperazinyl)methyl]phenol
Overview
Description
2-ethoxy-6-[(4-ethyl-1-piperazinyl)methyl]phenol, also known as AE-37, is a synthetic compound that has been extensively researched for its potential use in cancer immunotherapy. The compound has shown promising results in preclinical and clinical studies, and its mechanism of action is still being investigated.
Mechanism of Action
The mechanism of action of 2-ethoxy-6-[(4-ethyl-1-piperazinyl)methyl]phenol is still being investigated. The compound is believed to work by stimulating the immune system to recognize and attack cancer cells that express the HER2/neu receptor. The vaccine contains a peptide sequence that mimics a portion of the HER2/neu receptor, and when injected into the body, it is recognized by immune cells as foreign. This triggers an immune response, which includes the activation of T cells and the production of antibodies that target the HER2/neu receptor. The exact mechanism by which the vaccine induces an immune response is still being studied.
Biochemical and Physiological Effects:
This compound has been shown to induce a strong immune response in preclinical and clinical studies. The vaccine stimulates the production of antibodies that target the HER2/neu receptor, as well as the activation of T cells that can recognize and attack cancer cells. The vaccine has also been shown to be well-tolerated in clinical trials, with few adverse effects reported. However, more research is needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-ethoxy-6-[(4-ethyl-1-piperazinyl)methyl]phenol is its potential use in cancer immunotherapy. The compound has shown promising results in preclinical and clinical studies, and it could be an effective treatment option for patients with HER2/neu-positive cancers. Another advantage is the ease of synthesis of this compound, which makes it readily available for research purposes.
One of the limitations of this compound is the lack of understanding of its mechanism of action. While it has been shown to induce an immune response, the exact mechanisms by which it does so are still being studied. Another limitation is the need for further clinical trials to fully evaluate its safety and efficacy in humans.
Future Directions
There are several future directions for research on 2-ethoxy-6-[(4-ethyl-1-piperazinyl)methyl]phenol. One area of focus is the optimization of the vaccine for maximum efficacy. This could involve modifying the peptide sequence to improve its immunogenicity or combining it with other immunotherapeutic agents for a synergistic effect.
Another area of research is the use of this compound in combination with other cancer treatments, such as chemotherapy or radiation therapy. This could potentially improve the effectiveness of these treatments and reduce the risk of cancer recurrence.
Finally, further research is needed to fully understand the mechanism of action of this compound. This could lead to the development of more effective cancer immunotherapies that target other types of cancer.
Scientific Research Applications
2-ethoxy-6-[(4-ethyl-1-piperazinyl)methyl]phenol has been extensively researched for its potential use in cancer immunotherapy. The compound is a peptide vaccine that targets the HER2/neu receptor, which is overexpressed in many types of cancer, including breast, ovarian, and gastric cancer. The vaccine works by stimulating the immune system to recognize and attack cancer cells that express the HER2/neu receptor. Preclinical and clinical studies have shown promising results, with the vaccine inducing a strong immune response and improving survival in some patients.
properties
IUPAC Name |
2-ethoxy-6-[(4-ethylpiperazin-1-yl)methyl]phenol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N2O2/c1-3-16-8-10-17(11-9-16)12-13-6-5-7-14(15(13)18)19-4-2/h5-7,18H,3-4,8-12H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFYZKMILLXMDMQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)CC2=C(C(=CC=C2)OCC)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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